9-methyl-2-(4-methylpiperazin-1-yl)-3-[(Z)-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one

Specification

• Molecular Formula: C18H19N5O2S2
• Molecular Weight: 401.5 g/mol
• IUPAC Name: (5Z)-5-[[9-methyl-2-(4-methylpiperazin-1-yl)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C18H19N5O2S2/c1-11-4-3-5-23-14(11)19-15(22-8-6-21(2)7-9-22)12(17(23)25)10-13-16(24)20-18(26)27-13/h3-5,10H,6-9H2,1-2H3,(H,20,24,26)/b13-10-
• Standard InChI Key: PTPGBMPUYQLYNZ-RAXLEYEMSA-N
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)NC(=S)S3)N4CCN(CC4)C
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)NC(=S)S3)N4CCN(CC4)C

Introduction

The compound 9-methyl-2-(4-methylpiperazin-1-yl)-3-[(Z)-(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule belonging to the pyrido[1,2-a]pyrimidine class. It features a unique combination of structural elements, including a thiazolidinone moiety and a piperazine ring, which contribute to its potential applications in medicinal chemistry and drug design. The molecular formula of this compound is C₁₅H₁₈N₄O₂S.

Structural Highlights

• Pyrido[1,2-a]pyrimidine Core: This core structure is known for its diverse biological activities.

• Thiazolidinone Moiety: Known for antimicrobial properties.

• Piperazine Ring: Often associated with potential central nervous system (CNS) activity.

Synthesis

The synthesis of this compound typically involves multi-step synthetic routes. These routes often start with the preparation of the pyrido[1,2-a]pyrimidine core, followed by the incorporation of the thiazolidinone and piperazine components. The specific synthesis pathway can vary depending on the availability of starting materials and desired substituents.

Related Compounds

Compound Name	Structure Highlights	Unique Features
Pyrido[1,2-a]pyrimidine Derivatives	Pyridine and Pyrimidine Rings	Exhibits Different Biological Activities
Thiazolidine Derivatives	Thiazolidine Ring with Various Substituents	Known for Antimicrobial Properties
Piperazine-Based Compounds	Incorporates Piperazine Ring	Potential CNS Activity